Isopropyl 6-chloronicotinate

• Molecular Formula: C9H10ClNO2
• Molecular Weight: 199.63 g/mol
• IUPAC Name: propan-2-yl 6-chloropyridine-3-carboxylate
• InChI: InChI=1S/C9H10ClNO2/c1-6(2)13-9(12)7-3-4-8(10)11-5-7/h3-6H,1-2H3
• InChI Key: ZECYQZQJDTYQHH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC(=O)C1=CN=C(C=C1)Cl

Description

Isopropyl 6-chloronicotinate is a useful research compound. Its molecular formula is C9H10ClNO2 and its molecular weight is 199.63 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

Carbonyl diimidazole (18.6 g, 0.115 mol) was added to a suspension of 6-chloronicotinic acid (16.6 g, 0.105 mol) in dichloromethane (250 mL). After all of the solid had dissolved the reaction solution was stirred at ambient temperature for 1 hour and then isopropyl alcohol (100 mL) was added. The dichloromethane was removed under vacuum. A catalytic amount of sodium isopropoxide was added to the solution and the solution was heated at reflux for 1 hour. The solution was then concentrated under vacuum. The resulting residue was slurried with water and then extracted with diethyl ether. The extract was dried over magnesium sulfate and then concentrated under vacuum to provide 23.9 g of isopropyl 6-chloronicotinate.